1-Benzyl-1H-pyrazol-5(4H)-one
Overview
Description
1-Benzyl-1H-pyrazol-5(4H)-one, also known as benzylpyrazolon-4-one, is an organic compound with a molecular formula of C9H10N2O. It is a colorless solid with a melting point of 78-80°C. It is a versatile compound that has been studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions.
Scientific Research Applications
Organophosphorus Azoles and Stereochemical Structure Analysis
Organophosphorus azoles, including pyrazoles, are scrutinized for their stereochemical structures using techniques such as multinuclear NMR spectroscopy and quantum chemistry. This approach is deemed the most reliable for studying phosphorylated N-vinylazoles and their isomerization, highlighting the significance of "1-Benzyl-1H-pyrazol-5(4H)-one" within this research domain for understanding complex organophosphorus compounds and their applications (L. Larina, 2023).
Anticancer Applications of Pyrazoline Derivatives
Research into pyrazoline derivatives, which include "this compound," focuses on their synthesis for potential anticancer activities. These compounds, notable for their biological effects, are explored through various synthetic methods, emphasizing their importance in pharmaceutical chemistry for developing new anticancer agents (Pushkar Kumar Ray et al., 2022).
Radical Scavengers and Cell Impairment Remedies
Chromones and their derivatives, related to "this compound," are investigated for their antioxidant properties, crucial for neutralizing active oxygen and free radicals to prevent cell impairment. This research underlines the therapeutic potential of these compounds in mitigating diseases through their radical scavenging activity (Preeti Yadav et al., 2014).
Hybrid Catalysts in Medicinal Chemistry
The pyranopyrimidine core, closely related to pyrazolines, showcases its medicinal and pharmaceutical significance, with extensive applicability in synthesizing bioactive compounds. This research emphasizes the development of lead molecules through hybrid catalysts, indicating the broader implications of pyrazoline derivatives in drug discovery (Mehul P. Parmar et al., 2023).
Therapeutic Potentials of Pyrazolo[1,5-a]pyrimidine
Pyrazolo[1,5-a]pyrimidine scaffolds, incorporating structures similar to "this compound," demonstrate a wide range of therapeutic potentials, including anticancer and anti-inflammatory effects. This review underscores the importance of further research into these compounds for developing novel drug candidates (S. Cherukupalli et al., 2017).
Safety and Hazards
properties
IUPAC Name |
2-benzyl-4H-pyrazol-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c13-10-6-7-11-12(10)8-9-4-2-1-3-5-9/h1-5,7H,6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJAUHTBASOUGHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=NN(C1=O)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10555915 |
Source
|
| Record name | 2-Benzyl-2,4-dihydro-3H-pyrazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10555915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
591235-73-3 |
Source
|
| Record name | 2-Benzyl-2,4-dihydro-3H-pyrazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10555915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-benzyl-4,5-dihydro-1H-pyrazol-5-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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